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Compound of Interest

Compound Name: 5,7-Dibromo-2-tetralone

Cat. No.: B117721

Essential Safety and Handling Guide for 5,7-
Dibromo-2-tetralone

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of
5,7-Dibromo-2-tetralone, a compound used in chemical synthesis and pharmaceutical
development. The following procedures are based on available data for structurally similar
compounds and general laboratory safety protocols. Always consult your institution's specific
safety guidelines and the most current Safety Data Sheet (SDS) if available.

Hazard Identification and Summary

While a specific Safety Data Sheet (SDS) for 5,7-Dibromo-2-tetralone is not readily available,
data from analogous compounds like 7-Bromo-1-tetralone, 5-Bromo-2-tetralone, and other
halogenated ketones suggest the following potential hazards:

Acute Oral Toxicity: Harmful if swallowed.[1][2][3]

Skin Corrosion/Irritation: Causes skin irritation.[1][2][4]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2][4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][4]
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Signal Word: Warning[1][2]

Quantitative Data Summary

The following table summarizes key physical and chemical properties of 5,7-Dibromo-2-
tetralone and a closely related compound, 7-Bromo-1-tetralone.

Property 5,7-Dibromo-2-tetralone 7-Bromo-1-tetralone
Molecular Formula C10HsBr20[5] C10HoBrO[1]

Molecular Weight 303.98 g/mol [5] 225.08 g/mol [1]
Appearance Not Specified Beige Solid[1]

CAS Number 144066-44-4[5] 32281-97-3[1]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

A risk assessment should be conducted for each specific use of 5,7-Dibromo-2-tetralone to
determine the necessary PPE.[6] The following table outlines the recommended PPE for
handling this compound.
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PPE Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[6]

Inspect gloves before use.[1]

To prevent skin contact and
irritation.[1][2]

Eye and Face Protection

Chemical splash goggles. A
face shield should be worn
when there is a high potential

for splash.[6]

To protect against serious eye

irritation from splashes or dust.

[1](2]

Skin and Body Protection

Laboratory coat. Additional
protective clothing may be
necessary based on the scale

of work.

To protect skin from irritation

and contamination.[7]

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
may be required for operations

that generate dust or aerosols.

[8]

To prevent respiratory tract
irritation.[1][4]

Handling and Storage

e Handling:

o Use only in a well-ventilated area, preferably in a chemical fume hood.[1][9]

[e]

o

[¢]

[¢]

e Storage:

Avoid formation of dust.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][7]
Wash hands and any exposed skin thoroughly after handling.[1][7]

Do not eat, drink, or smoke when using this product.[1][7]

o Keep container tightly closed in a dry, cool, and well-ventilated place.[1]
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o Store away from incompatible materials such as strong oxidizing agents.[1]

First-Aid Measures

« If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[1][3]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[1][7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[1]

Spill Management Protocol

o Evacuate and Ventilate: Ensure adequate ventilation and restrict access to the spill area.
Contain Spill: Use inert absorbent material (e.g., sand, vermiculite) to contain the spill.[9]

Collect Waste: Carefully sweep or scoop the absorbed material into a labeled, sealable
hazardous waste container.[9]

Decontaminate Area: Clean the spill area with a suitable solvent or detergent and water.

Dispose of Cleanup Materials: All contaminated materials, including PPE, must be disposed
of as hazardous waste.[9]

Disposal Plan

As a halogenated organic compound, 5,7-Dibromo-2-tetralone must be disposed of as
hazardous waste.

o Waste Segregation:

o Solid Waste: Collect solid 5,7-Dibromo-2-tetralone and contaminated lab supplies in a
designated, labeled, and sealed container for halogenated organic solids.[9]
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o Liquid Waste: If dissolved in a solvent, collect in a designated container for halogenated
organic liquid waste.[9]

e Labeling and Storage:
o Clearly label waste containers with "Hazardous Waste" and the chemical name.

o Store waste containers in a designated, well-ventilated, and secure area. Keep containers
tightly closed.[9]

» Disposal:

o Arrange for disposal through your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.[9]

o Do not dispose of down the drain or in regular trash.[9] Waste is considered hazardous
and must be disposed of in accordance with local, state, and federal regulations.[1]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for handling 5,7-Dibromo-2-tetralone
in a laboratory setting.
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Caption: Workflow for handling 5,7-Dibromo-2-tetralone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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